Cas no 2866308-22-5 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2866308-22-5
• MF: C₆H₉F₂N
• MW: 133.1391685009
• CID: 5562479
• Update Time: 2025-07-01

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C6H9F2N/c7-6(8)2-1-5(9)3-4(5)6/h4H,1-3,9H2/t4-,5-/m1/s1
• InChI Key： ASDAMNZKKYCFSM-RFZPGFLSSA-N
• SMILES： N[C@@]12CCC(F)(F)[C@@H]1C2

Additional information on Not Yet Assigned

Compound Introduction: CAS No. 2866308-22-5

CAS No. 2866308-22-5 is a chemical compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural properties and potential biological activities. This compound, which remains under the designation of Not Yet Assigned, has been the subject of extensive studies aimed at elucidating its mechanisms of action and exploring its therapeutic applications. The molecular structure of this compound exhibits characteristics that make it a promising candidate for further investigation in the quest for novel pharmacological agents.

The chemical composition of CAS No. 2866308-22-5 is composed of a complex arrangement of atoms, which contributes to its distinctive chemical behavior. Preliminary spectroscopic analyses have revealed that the compound possesses a high degree of functional diversity, suggesting multiple sites for interaction with biological targets. This structural complexity has prompted researchers to delve deeper into its potential applications, particularly in the realm of drug discovery.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with various diseases. CAS No. 2866308-22-5, with its intricate molecular framework, has emerged as a candidate that could potentially address unmet medical needs. Researchers have been particularly intrigued by its ability to interact with specific enzymes and receptors, which are pivotal in regulating physiological processes.

One of the most compelling aspects of CAS No. 2866308-22-5 is its potential role in modulating inflammatory responses. Inflammatory processes are central to numerous pathological conditions, and inhibiting these pathways has been a major focus in drug development. Studies have indicated that this compound may exert anti-inflammatory effects by interfering with key signaling molecules involved in inflammation. This observation has opened up new avenues for therapeutic intervention, particularly in chronic inflammatory diseases.

The pharmacokinetic properties of CAS No. 2866308-22-5 are also under scrutiny, as understanding how a compound behaves within the body is crucial for its clinical efficacy. Initial studies suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for a drug's success. These findings are encouraging and warrant further investigation into optimizing its pharmacokinetic parameters.

Furthermore, the synthesis of CAS No. 2866308-22-5 has been a subject of interest among synthetic chemists. The development of efficient synthetic routes not only facilitates laboratory-scale production but also opens up possibilities for structural modifications. These modifications can enhance the compound's bioactivity and reduce potential side effects, making it a more viable candidate for clinical use.

The safety profile of any potential therapeutic agent is paramount, and CAS No. 2866308-22-5 has undergone preliminary toxicological assessments to evaluate its safety margins. Early findings suggest that the compound is well-tolerated at moderate doses, although further studies are needed to fully understand its long-term effects. These safety evaluations are critical steps in the drug development pipeline and provide essential data for regulatory submissions.

In conclusion, CAS No. 2866308-22-5, designated as Not Yet Assigned, represents a promising chemical entity with significant potential in pharmaceutical applications. Its unique molecular structure, coupled with preliminary evidence of biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for further research and development. As scientists continue to unravel its mysteries, this compound holds the promise of contributing to advancements in medicine and improving patient outcomes.